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Technical Monograph: 3-Bromobenzyl-(2,6-
dichlorophenyl)ether[1]
Chemical Identity & Physicochemical Profile[1][2][3]

[4][5]

3-Bromobenzyl-(2,6-dichlorophenyl)ether is a diaryl ether characterized by a meta-
brominated benzyl ring linked to a 2,6-dichlorinated phenol moiety.[1] This specific substitution
pattern renders it a highly valuable scaffold in Fragment-Based Drug Discovery (FBDD).[1] The
steric bulk of the 2,6-dichloro group forces the ether linkage into a specific conformation, often
exploited to lock ligand geometry in protein active sites (e.g., kinase hydrophobic pockets).[1]

The compound is not a high-volume commodity chemical and is typically prepared via custom
synthesis.[1] It is chemically distinct from its 2,4-dichloro isomer (CAS 1282442-16-3).[1]

Nomenclature & Identifiers[1][2][3][5]
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Identifier Type

Value

IUPAC Name

1-Bromo-3-((2,6-

dichlorophenoxy)methyl)benzene

Common Name

3-Bromobenzyl 2,6-dichlorophenyl ether

CAS Number Not widely listed (Custom Synthesis Target)
SMILES Clclccece(Cl)eclOCc2cccc(Br)c2
Predicted:[1][2]INWYHVMDKERUNLM-
InChl Key
UHFFFAOYSA-N (Analogous)
Molecular Formula C13H9BrCIl20
Molecular Weight 332.02 g/mol

Predicted Physicochemical Properties

Data derived from structure-activity relationship (SAR) models of analogous diaryl ethers.[1]

Property

Value biological Implication

LogP (Lipophilicity)

High membrane permeability;
~5.3 likely requires formulation for
bioavailability.[1]

TPSA

Excellent blood-brain barrier
9.23 A2 . _
(BBB) penetration potential.[1]

H-Bond Acceptors

H-Bond Donors

Rotatable Bonds

Moderate flexibility allows

3 induced fit in receptor binding.

[1]
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Synthetic Methodology: Williamson Ether
Synthesis[1]

The most robust route for synthesizing this compound is a base-mediated Williamson Ether
Synthesis.[1] This SN2 reaction couples 3-bromobenzyl bromide with 2,6-dichlorophenol.[1][3]
[4] The use of a polar aprotic solvent (DMF or Acetonitrile) is critical to solvate the phenoxide
anion, overcoming the steric hindrance of the ortho-chloro groups.[1]

Reaction Scheme

2,6-Dichlorophenol

(Nucleophile) w
Phenoxide Anion

___________ »| (Activated Nucleophile) SN2 Attack
K2CO3/Cs2C03 N~~~ T
(Base) 3-Bromobenzyl bromide > 3-Bromobenzyl-

(Electrophile) (2,6-dichlorophenyl)ether

Solvation

DMF or CH3CN -\
(Solvent)

Click to download full resolution via product page

Figure 1: Synthetic pathway via Williamson Ether Synthesis.[1] The steric hindrance of the 2,6-
dichlorophenol requires an activated phenoxide intermediate.[1]

Step-by-Step Protocol

Reagents:
e 2,6-Dichlorophenol (1.0 eq)[1][3][5]
e 3-Bromobenzyl bromide (1.1 eq)[1][5]

o Potassium Carbonate (K2COs3) (2.0 eq) or Cesium Carbonate (Cs2COs3) (1.5 eq) for faster
kinetics.[1]
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e Solvent: Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN).[1]
Procedure:

o Activation: Charge a round-bottom flask with 2,6-dichlorophenol and anhydrous DMF under
an inert atmosphere (N2 or Ar). Add K2COs and stir at room temperature for 30 minutes to
generate the phenoxide anion.

o Note: The solution may turn slightly yellow/orange, indicating anion formation.

e Coupling: Dropwise add 3-bromobenzyl bromide (dissolved in minimal DMF) to the reaction
mixture.

o Critical: Maintain temperature at 60—80°C. The steric bulk of the 2,6-dichloro group retards
the SN2 attack, requiring thermal energy.[1]

e Monitor: Stir at 80°C for 4—-12 hours. Monitor via TLC (Hexane/EtOAc 9:1) or LC-MS.[1]

o Workup: Quench with water and extract with Ethyl Acetate (3x). Wash the organic layer with
1M NaOH (to remove unreacted phenol), water, and brine.

 Purification: Dry over MgSQOas, concentrate, and purify via flash column chromatography
(Silica gel, 0-10% EtOAc in Hexanes).

Applications in Drug Discovery & Agrochemicals[1]

[5]

This ether is not merely an end-product but a versatile intermediate.[1] The aryl bromide handle
allows for further functionalization via palladium-catalyzed cross-coupling reactions.[1]

Kinase Inhibitor Scaffold

The 2,6-dichlorophenyl ether moiety mimics the hydrophobic interactions found in several
kinase inhibitors. The steric clash of the chlorines forces the phenyl ring to twist perpendicular
to the ether linkage, creating a specific 3D conformation that fits into the ATP-binding pocket of
enzymes like c-Met or ALK.[1]
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Agrochemical Fungicides

Patents (e.g., WO2003000659A1) indicate that diaryl ethers with this substitution pattern are
precursors for heterocycloiminophenyl fungicides.[1] The 2,6-dichloro substitution protects the
ether bond from metabolic cleavage by cytochrome P450 enzymes in fungi, enhancing
persistence.[1]

Modular Synthesis (Suzuki-Miyaura Coupling)

The 3-bromo position serves as a "universal handle" for diversifying the molecule.[1]

3-Bromobenzyl-(2,6-dichlorophenyl)ether

Pd(PPh3)4 \_Pd(dba)2

Suzuki Coupling Buchwald-Hartwig
(React with Boronic Acids) (React with Amines)

' i

Biaryl Ether Libraries Aminated Derivatives
(Kinase Inhibitors) (CNS Active Agents)

Click to download full resolution via product page
Figure 2: Divergent synthesis strategy using the 3-bromo handle for library generation.

Safety & Handling

e 3-Bromobenzyl bromide: Potent lachrymator and skin irritant.[1] Handle only in a fume hood.
Neutralize spills with aqueous sodium thiosulfate.[1]

e 2,6-Dichlorophenol: Toxic by ingestion and skin contact.[1] Corrosive.

o Reaction Safety: The Williamson ether synthesis is exothermic.[1] Ensure proper
cooling/heating control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7858521/docs#3-bromobenzyl-2-6-dichlorophenyl-
ether-cas-number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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